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Compound of Interest

Compound Name: Boc-Glycine

Cat. No.: B558421

Essential Safety and Handling Guide for Boc-
Glycine

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Boc-Glycine (N-(tert-
Butoxycarbonyl)glycine). Adherence to these protocols is essential for ensuring a safe
laboratory environment and maintaining experimental integrity.

Hazard Identification and Safety Precautions

Boc-Glycine is classified as a hazardous chemical, primarily causing serious eye damage.[1]
[2][3] It is a white, odorless, solid powder.[1][2] While some sources classify it as non-
hazardous under specific regulations, it is crucial to handle it with care to minimize any
potential risks.[4][5] Ingestion may be harmful, and dust inhalation or skin contact can cause
irritation.[6][7]

Signal Word: Danger[1][2]
Hazard Statements:
o Causes serious eye damage.[1][2][3]

o May be harmful if swallowed.[3][6]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling Boc-Glycine, particularly in its solid, powdered form.

PPE Category

Specific Requirements

Rationale

Eye & Face Protection

Chemical safety goggles or
glasses with side shields. A
face shield is also

recommended.[8][9]

To protect against dust
particles and splashes that can

cause serious eye damage.[1]

[6]

Hand Protection

Chemical-resistant gloves,
such as nitrile rubber.[3][6]
Inspect gloves for integrity

before each use.[4]

To prevent direct skin contact.
[9] Use proper glove removal
technique to avoid

contaminating hands.[4]

Body Protection

A laboratory coat or chemical-

resistant apron.[6][9]

To protect skin and personal

clothing from dust and spills.[9]

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher-level respirator
should be used when handling
the powder, especially outside

of a fume hood.[9]

To prevent inhalation of dust
particles.[3][6][8]

Operational and Disposal Plan

Proper handling and disposal are critical for minimizing exposure and ensuring environmental

safety. Always work in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the solid material.[1][3][4] Ensure that eyewash stations and safety

showers are readily accessible.[1]

Step-by-Step Handling Protocol

e Preparation:

o Designate a specific area for handling Boc-Glycine.
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o Ensure all necessary PPE is worn correctly.

o Verify that safety equipment, including eyewash stations and safety showers, is
unobstructed and functional.[1]

» Weighing and Transferring (Solid):

o Perform all manipulations that may generate dust, such as weighing and transferring,
within a chemical fume hood to minimize inhalation risk.[9]

o Use appropriate tools (e.g., spatulas, weigh boats) to handle the powder and avoid
creating dust clouds.[2][5]

o Keep the container tightly closed when not in use.[2][3]
e Dissolving the Compound:

o If preparing a solution, add the solvent to the solid Boc-Glycine slowly to prevent
splashing.

o Boc-Glycine is soluble in water and various organic solvents.[2][7]
e Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2][3][7] Some
suppliers recommend refrigeration.[2]

o Keep away from incompatible materials such as strong acids and oxidizing agents.[2][10]

Spill and Emergency Procedures

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][2]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Get medical attention if irritation develops.[1][2]
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
provide artificial respiration. Seek medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2][3]

o Spills: For minor spills, sweep up the solid material, avoiding dust formation, and place itin a
suitable, closed container for disposal.[1][3][4] Ensure the area is well-ventilated.

Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste and must consult local, regional, and national regulations for proper disposal.[1]

o Unused Material: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[3][4] Do not empty into drains or release into the environment.[1]

o Contaminated Packaging: Dispose of the empty container as unused product in accordance
with official regulations.[3][4]

Physicochemical Data for Boc-Glycine

Property Data

Chemical Formula C7H13NOa4

Molecular Weight 175.18 g/mol

Physical State Solid, Powder[1][2]
Appearance White to off-white[1][7]
Odor Odorless[1][2]

Melting Point 86 - 89 °C[4]
Solubility Soluble in water.[2]

Store in a cool, dry place.[3][7] Refrigeration (2-
Storage Temperature )
8°C) is also recommended.[2][9]
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Handling Workflow

The following diagram outlines the standard workflow for handling Boc-Glycine in a laboratory
setting, from initial preparation to final disposal, ensuring safety at each step.
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1. Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Safety Equipment
(Fume Hood, Eyewash)

Designate & Prepare
Work Area

2. Handling (if Fume Hood)

Weigh Solid
Boc-Glycine

Transfer to
Reaction Vessel

Dissolve in
Appropriate Solvent

Handling

Store Securely in a
Cool, Dry Place

Clean Work Area &

Equipment

4. Waste Djsposal

Collect Solid Waste in Collect Liquid Waste in

Labeled Hazardous Container

Labeled Hazardous Container

Arrange Pickup via

Dispose of Contaminated

PPE (e.g., Gloves)

EHS Department

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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